Cas no 1263211-60-4 (4-Amino-3-(3-fluorophenyl)butanoic acid)

• Product Name: 4-Amino-3-(3-fluorophenyl)butanoic acid
• CAS No: 1263211-60-4
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• CID: 5710901
• PubChem ID: 64989253
• Update Time: 2025-05-20

4-Amino-3-(3-fluorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-(3-fluorophenyl)butanoic acid
• 1263211-60-4
• EN300-1858738
• AKOS014320503
• 4-Amino-3-(3-fluorophenyl)butanoicacid
• 4-Amino-3-(3-fluoro-phenyl)-butyric acid

• Inchi： 1S/C10H12FNO2/c11-9-3-1-2-7(4-9)8(6-12)5-10(13)14/h1-4,8H,5-6,12H2,(H,13,14)
• InChI Key： NVZXCVHOYWVGFJ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(CN)CC(=O)O

Computed Properties

• Exact Mass: 197.08520679g/mol
• Monoisotopic Mass: 197.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-Amino-3-(3-fluorophenyl)butanoic acid

4-Amino-3-(3-fluorophenyl)butanoic acid (CAS No. 1263211-60-4): An Overview of Its Structure, Properties, and Applications

4-Amino-3-(3-fluorophenyl)butanoic acid (CAS No. 1263211-60-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-(3-fluorophenyl)-4-aminobutanoic acid, is characterized by its unique structural features, which include an amino group, a fluorinated phenyl ring, and a carboxylic acid moiety. These functional groups contribute to its diverse chemical and biological properties, making it a valuable molecule for various applications.

The chemical structure of 4-Amino-3-(3-fluorophenyl)butanoic acid can be represented as follows: C₁₀H₁₂FN₂O₂. The presence of the fluorine atom in the phenyl ring imparts unique electronic and steric effects, which can influence the compound's reactivity and biological activity. The amino and carboxylic acid groups provide opportunities for further functionalization and conjugation with other molecules, enhancing its utility in drug design and development.

In recent years, 4-Amino-3-(3-fluorophenyl)butanoic acid has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a building block in the synthesis of peptidomimetics and small molecule drugs. The fluorinated phenyl ring can improve the pharmacokinetic properties of these compounds, such as their solubility, stability, and bioavailability. Additionally, the amino group can participate in hydrogen bonding interactions with target proteins, enhancing the binding affinity and selectivity of the resulting molecules.

A notable example of the application of 4-Amino-3-(3-fluorophenyl)butanoic acid is in the development of inhibitors for specific enzymes involved in disease pathways. For instance, researchers have explored its use in designing inhibitors for kinases, which are key enzymes implicated in various cancers and inflammatory diseases. The ability to fine-tune the structure of this compound allows for the optimization of inhibitor potency and selectivity, leading to more effective therapeutic agents.

Beyond its use in drug discovery, 4-Amino-3-(3-fluorophenyl)butanoic acid has also found applications in materials science and analytical chemistry. Its unique combination of functional groups makes it suitable for the synthesis of polymers with tailored properties, such as enhanced mechanical strength or improved thermal stability. In analytical chemistry, this compound can serve as a reference standard or internal standard for chromatographic analyses, ensuring accurate quantification of target analytes.

The synthesis of 4-Amino-3-(3-fluorophenyl)butanoic acid has been optimized through various synthetic routes to improve yield and purity. One common approach involves the reaction of 3-fluorobenzaldehyde with malonic acid followed by reduction and subsequent amination steps. Recent advancements in catalytic methods have further streamlined this process, making it more efficient and environmentally friendly. These improvements have facilitated large-scale production of the compound for both research and industrial applications.

In conclusion, 4-Amino-3-(3-fluorophenyl)butanoic acid (CAS No. 1263211-60-4) is a multifaceted compound with significant potential in medicinal chemistry, pharmaceutical research, materials science, and analytical chemistry. Its unique structural features enable a wide range of applications, from drug discovery to material synthesis. Ongoing research continues to uncover new possibilities for this versatile molecule, solidifying its importance in modern scientific endeavors.